Cas no 2114675-89-5 (1-{3-(dimethylamino)methyl-4-methoxyphenyl}cyclobutane-1-carbonitrile)

• Product Name: 1-{3-(dimethylamino)methyl-4-methoxyphenyl}cyclobutane-1-carbonitrile
• CAS No: 2114675-89-5
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 6232884
• PubChem ID: 165713692
• Update Time: 2025-10-05

1-{3-(dimethylamino)methyl-4-methoxyphenyl}cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-{3-(dimethylamino)methyl-4-methoxyphenyl}cyclobutane-1-carbonitrile
• EN300-1753613
• 1-{3-[(dimethylamino)methyl]-4-methoxyphenyl}cyclobutane-1-carbonitrile
• 2114675-89-5

• Inchi： 1S/C15H20N2O/c1-17(2)10-12-9-13(5-6-14(12)18-3)15(11-16)7-4-8-15/h5-6,9H,4,7-8,10H2,1-3H3
• InChI Key： ZWULEXLLWURZEN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CN(C)C)C1(C#N)CCC1

Computed Properties

• Exact Mass: 244.157563266g/mol
• Monoisotopic Mass: 244.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 36.3Ų

Additional information on 1-{3-(dimethylamino)methyl-4-methoxyphenyl}cyclobutane-1-carbonitrile

Comprehensive Overview of 1-{3-(dimethylamino)methyl-4-methoxyphenyl}cyclobutane-1-carbonitrile (CAS No. 2114675-89-5)

The compound 1-{3-(dimethylamino)methyl-4-methoxyphenyl}cyclobutane-1-carbonitrile (CAS No. 2114675-89-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclobutane ring and carbonitrile functional group, make it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets through its dimethylamino and methoxyphenyl moieties.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine and targeted therapies. 1-{3-(dimethylamino)methyl-4-methoxyphenyl}cyclobutane-1-carbonitrile aligns with this trend, as its structure offers versatility for derivatization. The presence of the nitrile group enhances its reactivity, enabling efficient coupling reactions in combinatorial chemistry. This property is critical for high-throughput screening (HTS) platforms, where rapid synthesis of analogs is essential.

From a synthetic perspective, the cyclobutane core of this compound is noteworthy. Cyclobutanes are increasingly studied for their conformational rigidity, which can improve binding affinity in drug-receptor interactions. The incorporation of a methoxyphenyl group further augments its pharmacokinetic properties, such as metabolic stability and membrane permeability. These attributes are frequently searched by chemists exploring fragment-based drug design (FBDD) or lead optimization strategies.

Another area of interest is the compound's potential role in central nervous system (CNS) research. The dimethylamino moiety is a common pharmacophore in neuroactive compounds, suggesting possible applications in neurological disorders. Recent publications highlight its relevance in studies targeting G-protein-coupled receptors (GPCRs) and ion channels, which are hot topics in neuroscience and pharmacology. This aligns with growing public interest in mental health therapeutics and neurodegenerative disease treatments.

Environmental and sustainability considerations also play a role in the compound's appeal. The push for green chemistry has led to innovations in catalytic processes for nitrile synthesis, reducing waste and energy consumption. Researchers are investigating eco-friendly routes to produce 1-{3-(dimethylamino)methyl-4-methoxyphenyl}cyclobutane-1-carbonitrile, addressing concerns about synthetic efficiency and scalability. Such efforts resonate with industries prioritizing ESG (Environmental, Social, and Governance) compliance.

In summary, 1-{3-(dimethylamino)methyl-4-methoxyphenyl}cyclobutane-1-carbonitrile (CAS No. 2114675-89-5) represents a multifaceted compound with broad applicability. Its structural complexity and functional diversity make it a subject of ongoing research in medicinal chemistry, agrochemical development, and material science. As scientific inquiries into targeted drug delivery and sustainable synthesis continue to evolve, this compound is poised to remain a key player in innovative scientific breakthroughs.